Cas no 1787587-27-2 (Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate)

• Product Name: Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate
• CAS No: 1787587-27-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6199660
• PubChem ID: 110474160
• Update Time: 2025-05-19

Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-744036
• ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate
• 1787587-27-2
• Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate

• Inchi： 1S/C13H13NO3/c1-3-10-6-5-7-11(8-10)14-12(15)9-13(16)17-4-2/h1,5-8H,4,9H2,2H3,(H,14,15)
• InChI Key： OFGPAVKAXHQSNE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(NC1C=CC=C(C#C)C=1)=O)=O

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate

Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate (CAS No. 1787587-27-2): An Overview and Recent Advances

Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate (CAS No. 1787587-27-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate consists of an ethyl ester group, a carbamoyl moiety, and a 3-ethynylphenyl substituent. These functional groups contribute to its reactivity and biological activity, making it an attractive candidate for further investigation. The presence of the ethynyl group, in particular, offers opportunities for click chemistry reactions, which are widely used in the synthesis of complex molecules and drug conjugates.

Recent studies have explored the potential of Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate in various biological contexts. One notable area of research is its application in the development of anti-inflammatory drugs. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. This finding suggests that Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate and its derivatives could be valuable leads for the design of novel anti-inflammatory agents.

Another area of interest is the use of Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate in cancer therapy. Preliminary studies have shown that certain derivatives of this compound can selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique interaction between the compound and specific cellular targets, such as protein kinases and transcription factors. Further research is needed to elucidate the exact mechanisms involved and to optimize the compound for clinical applications.

In addition to its therapeutic potential, Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate has also been investigated for its use in diagnostic imaging. The presence of the ethynyl group allows for facile modification with imaging agents, such as fluorophores or radionuclides. This property makes it a promising candidate for developing imaging probes that can be used to visualize specific biological processes or disease states. For instance, a recent study published in Bioconjugate Chemistry demonstrated the successful synthesis and application of a fluorescent derivative of Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate for live-cell imaging.

The synthesis of Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate typically involves multi-step reactions, including coupling reactions and functional group transformations. One common synthetic route involves the reaction of ethynylaniline with ethyl chloroacetate followed by amidation with an appropriate amine. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product, making careful optimization essential for large-scale production.

In conclusion, Ethyl 2-[(3-ethynylphenyl)carbamoyl]acetate (CAS No. 1787587-27-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable starting material for the development of new therapeutic agents, diagnostic tools, and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to various fields of science and medicine.